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Compound of Interest

Compound Name: Ethyl methyl ether

Cat. No.: B1195055

This technical guide provides a comprehensive overview of the core thermodynamic properties
of ethyl methyl ether (also known as methoxyethane). The information is intended for
researchers, scientists, and professionals in drug development and other scientific fields who
require accurate and detailed thermodynamic data. This document summarizes key
guantitative data, outlines the experimental methodologies used for their determination, and
presents a logical workflow for the application of these properties.

Core Thermodynamic Properties

The thermodynamic properties of a substance are fundamental to understanding its behavior in
chemical reactions, phase transitions, and various industrial processes. For ethyl methyl
ether, these properties are crucial for applications ranging from its use as a solvent to its
potential role in various chemical syntheses.

Quantitative Thermodynamic Data

The following tables summarize the key thermodynamic and physical properties of ethyl
methyl ether gathered from various sources.

Table 1: Standard Thermodynamic Properties of Ethyl Methyl Ether at 298.15 K
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Property Value Units State

Standard Molar

Enthalpy of Formation  -216.4 kJ/mol (9)
(AfHO)
Standard Molar

309.2 J/(mol-K) (9)
Entropy (S°)
Molar Heat Capacity
at Constant Pressure 93.3 J/(mol-K) (9)

(Cp)

Source: CRC Handbook of Chemistry and Physics. - 90ed. - CRC Press, 2010. - pp. 5-25

Table 2: Physical Properties of Ethyl Methyl Ether

Property Value Units

Molar Mass 60.095 g/mol

Boiling Point 10.8 °C

Melting Point -113 °C

Density 0.7251 @ 0 °C/0 °C g/cm3

Vapor Pressure 1493 mm Hg @ 25 °C
Flash Point -37 °C

Autoignition Temperature 190 °C

Sources: PubChem[1], CAMEO Chemicals[2], ChemicalBook[3][4], Stenutz[5]

Experimental Protocols for Determining
Thermodynamic Properties

While specific, detailed experimental protocols for the determination of all thermodynamic
properties of ethyl methyl ether are not readily available in the provided search results, this
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section outlines the general and standard methodologies employed for ethers and other volatile

organic compounds.

3.1. Determination of Enthalpy of Formation

The standard enthalpy of formation of an organic compound like ethyl methyl ether is typically

determined indirectly through the measurement of its enthalpy of combustion. The primary

technique for this is bomb calorimetry.

e Principle: A known mass of the volatile liquid is completely combusted in a high-pressure

oxygen atmosphere within a sealed container called a "bomb." The heat released by the

combustion reaction is absorbed by a surrounding water bath, and the temperature change

of the water is measured.

e General Procedure:

o

A precisely weighed sample of ethyl methyl ether, often sealed in a capsule to prevent
evaporation, is placed in a crucible inside the bomb calorimeter.

The bomb is sealed and pressurized with pure oxygen to approximately 30 atmospheres.

The bomb is then submerged in a known quantity of water in an insulated container (the
calorimeter).

The initial temperature of the water is recorded.
The sample is ignited electrically via an ignition wire.

The temperature of the water is monitored and recorded until it reaches a maximum and
then begins to cool.

The heat capacity of the calorimeter system (the "calorimeter constant") is determined by
combusting a substance with a known heat of combustion, such as benzoic acid.

The heat of combustion of the sample is calculated from the temperature rise, the mass of
the sample, and the calorimeter constant.
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o The standard enthalpy of formation is then calculated from the standard enthalpy of
combustion using Hess's Law, along with the known standard enthalpies of formation of
the combustion products (COz and Hz0).

3.2. Determination of Entropy and Heat Capacity

The standard molar entropy and heat capacity are typically determined using adiabatic
calorimetry.

e Principle: An adiabatic calorimeter is designed to measure the heat capacity of a substance
as a function of temperature by introducing a known amount of heat and measuring the
resulting temperature increase under conditions of no heat exchange with the surroundings.

e General Procedure:

o A known quantity of the sample is placed in a calorimeter vessel, which is surrounded by
an adiabatic shield.

o The temperature of the shield is continuously adjusted to match the temperature of the
calorimeter, thereby minimizing heat loss.

o A measured amount of electrical energy is supplied to a heater within the calorimeter,
causing the temperature of the sample to rise.

o The temperature change is precisely measured.

o The heat capacity (Cp) is calculated from the electrical energy supplied and the observed
temperature change.

o By making a series of such measurements over a range of temperatures, the heat
capacity as a function of temperature can be determined.

o The standard molar entropy (S°) at a given temperature is then calculated by integrating
the heat capacity divided by the temperature (Cp/T) from absolute zero up to the desired
temperature, accounting for the entropies of any phase transitions (e.g., melting and
boiling).
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3.3. Determination of Vapor Pressure

The vapor pressure of a volatile liquid like ethyl methyl ether can be measured using various
static or dynamic methods.

¢ Static Method:

o Principle: This method involves introducing the liquid into an evacuated, closed system
and measuring the pressure at thermal equilibrium.

o General Procedure:

» A sample of the liquid is thoroughly degassed to remove any dissolved air.

» The sample is introduced into a thermostated vessel connected to a pressure-
measuring device (manometer).

» The system is allowed to reach thermal and phase equilibrium at a set temperature.

» The pressure of the vapor in equilibrium with the liquid is recorded.

» Measurements are repeated at various temperatures to obtain the vapor pressure
curve.

e Dynamic Method:

o Principle: This method involves measuring the boiling point of the liquid at different
externally applied pressures. The vapor pressure at a given temperature is the external
pressure at which the liquid boils at that temperature.

o General Procedure:

» The liquid is heated in a container connected to a system for controlling the pressure.

» The pressure in the system is set to a specific value.

» The temperature at which the liquid boils (i.e., when its vapor pressure equals the set
external pressure) is measured.
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» This process is repeated for a range of pressures.

Visualization of Workflow

The following diagram illustrates a logical workflow for the determination and application of the
thermodynamic properties of ethyl methyl ether in a research and development context.

Ethyl Methyl Ether

Experimental Determination

Enthalpy of Formation (AfH®) Entropy (S°) & Heat Capacity (Cp) Vapor Pressure
(via Bomb Calorimetry) (via Adiabatic Calorimetry) (Static/Dynamic Methods)

Data Analysis & Modeling

Thermodynamic Modeling Reaction Simulation Process Design & Optimization
(e.g., Equation of State) (e.g., Gibbs Free Energy, Equilibrium) (e.g., Distillation, Reaction Conditions)

Application

Drug Development
(Solvent Selection, Formulation)

Chemical Synthesis
(Reaction Feasibility)

Safety Assessment
(e.g., Flammability, Reactivity)

Click to download full resolution via product page

Caption: Workflow for Thermodynamic Property Determination and Application.
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This guide provides a foundational understanding of the thermodynamic properties of ethyl
methyl ether. For specific applications, it is recommended to consult the primary literature and
specialized databases for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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